18-Pentatriacontanone

Specification

• CAS No.: 504-53-0
• Molecular Formula: C35H70O
• Molecular Weight: 506.9 g/mol
• IUPAC Name: pentatriacontan-18-one
• Standard InChI: InChI=1S/C35H70O/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(36)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-34H2,1-2H3
• Standard InChI Key: DMCJFWXGXUEHFD-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCC(=O)CCCCCCCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)CCCCCCCCCCCCCCCCC
• Melting Point: 89.0 °C

Introduction

Chemical Identity and Structural Characteristics

18-Pentatriacontanone is a symmetrical ketone with the molecular formula C35H70O and a molecular weight of 506.93 g/mol. Its structure consists of a central carbonyl group with two 17-carbon chains (heptadecyl groups) extending on either side, creating a highly symmetrical molecule. The IUPAC name, pentatriacontan-18-one, indicates the ketone functionality at position 18 of a 35-carbon chain.

Identification Parameters

The compound is registered under CAS number 504-53-0 and has several recognized synonyms in chemical databases and commercial contexts. The structural representation can be expressed through various chemical notations as shown in Table 1.

Table 1: Chemical Identification Parameters of 18-Pentatriacontanone

Parameter	Value
CAS Registry Number	504-53-0
Molecular Formula	C35H70O
Molecular Weight	506.93-506.94 g/mol
EINECS Number	207-993-1
SMILES Notation	CCCCCCCCCCCCCCCCCC(=O)CCCCCCCCCCCCCCCCC
InChI	1S/C35H70O/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(36)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-34H2,1-2H3
InChIKey	DMCJFWXGXUEHFD-UHFFFAOYSA-N
MDL Number	MFCD00048491

Common Synonyms

The compound is known by several synonyms in scientific literature and commercial contexts, reflecting its structural features and historical naming conventions:

• Stearone

• Diheptadecyl ketone

• Di-n-heptadecyl ketone

• Distearyl ketone

• Di-stearyl ketone

• Heptadecyl ketone

• Pentatriacontan-18-on

• Pentatriacontan-18-one

• Stearyl ketone

Physical and Chemical Properties

18-Pentatriacontanone appears as an off-white powder or solid at room temperature with specific physical characteristics that influence its industrial applications and handling requirements.

Physical Properties

The compound exhibits distinctive physical properties consistent with its long-chain ketone structure, as detailed in Table 2.

Table 2: Physical Properties of 18-Pentatriacontanone

Property	Value
Physical State (20°C)	Solid
Appearance	Off-white powder
Melting Point	86-87°C or 89°C
Boiling Point	345°C at 12 mmHg
Density	0.84-0.8635 g/cm³ at 20°C
Refractive Index	1.5017 (estimated)
Log P (octanol-water)	15.48-16.850
Water Solubility	20 μg/L at 20°C
Other Solubility	Soluble in benzene

Chemical Stability and Reactivity

18-Pentatriacontanone demonstrates remarkable stability under various conditions. It is stable when exposed to high temperatures, acids, and alkaline solutions. This stability contributes to its usefulness in industrial applications where chemical resistance is required.

The compound exhibits specific compatibility patterns:

• Compatible with high-melting vegetable waxes, fatty acids, and paraffins

• Incompatible with resins, polymers, and organic solvents at room temperature

• Becomes compatible with resins, polymers, and organic solvents at elevated temperatures

Chemical Reactivity Parameters

Additional reactivity parameters include:

• Atmospheric OH Rate Constant: 5.01E-11 cm³/molecule-second

• Limited reactivity under normal conditions due to its stable ketone structure

Industrial Applications and Uses

18-Pentatriacontanone serves multiple functions across several industries, with applications leveraging its specific physical and chemical properties.

Manufacturing and Materials Science

In materials science and manufacturing, 18-Pentatriacontanone functions primarily as:

• An antiblocking agent for polymers and films

• A processing lubricant for plastics manufacturing

• A component in specialty materials formulations

The antiblocking properties stem from its ability to create microscopic surface irregularities that prevent adhesion between polymer surfaces, particularly important in film and sheet production.

Pharmaceutical Applications

In pharmaceutical contexts, 18-Pentatriacontanone serves as:

• A pharmaceutical intermediate in synthesis pathways

• A viscosity control agent in formulations

• A component in specialized drug delivery systems

Cosmetic Industry Applications

The cosmetic industry utilizes 18-Pentatriacontanone as:

• A viscosity controlling agent in formulations

• A texturizing component in creams and lotions

• A stabilizing agent in certain cosmetic preparations

Research Applications

Beyond industrial uses, the compound has applications in chemical research contexts, serving as:

• A reference standard

• A model compound for studying long-chain ketone properties

• A starting material for synthesizing more complex molecules